Diphenylmethyl isocyanate
Overview
Description
Diphenylmethyl isocyanate, also known as methylenediphenyl diisocyanate (MDI), is a critical monomer used in the production of polyurethanes. It is a compound that contains two isocyanate groups attached to a methylene bridge between two phenyl rings. MDI is known for its applications in various industries, particularly in the manufacture of foams, coatings, adhesives, and sealants .
Synthesis Analysis
The synthesis of MDI typically involves the catalytic cleavage of diphenylmethane dicarbamic acid esters (MDC). This process has been the subject of research to develop cleaner synthesis methods, which are important for reducing environmental impact and improving safety in MDI production . Additionally, the reaction of group IV organometallic compounds with isocyanates has been studied, revealing that certain organometallic compounds can facilitate the addition of isocyanates to form complex structures .
Molecular Structure Analysis
The molecular structure of MDI has been extensively studied using techniques such as DFT calculations and infrared spectroscopy. Eight conformers of MDI have been identified, which can be categorized into three classes based on their energy and the orientation of the isocyanate groups. These studies have provided detailed insights into the vibrational properties of MDI and have allowed for accurate IR band assignments, which are crucial for understanding the physical and chemical behavior of MDI .
Chemical Reactions Analysis
MDI is involved in various chemical reactions due to its reactive isocyanate groups. For instance, it can undergo stepwise addition with other isocyanates or isothiocyanates to form complex structures such as triazinones . Additionally, MDI can react with alcohols to form urethans, which are useful for characterizing alcohols . The specific reactivity of MDI has also been demonstrated in the synthesis of odourless isocyanides, where it reacts with other compounds to form stable products .
Physical and Chemical Properties Analysis
The physical and chemical properties of MDI are influenced by its molecular structure and the presence of isocyanate groups. MDI is known to form complex mixtures when it undergoes thermal degradation, such as during the decomposition of polyurethane. These mixtures can include various structural isomers and analogues, which can be analyzed using techniques like liquid chromatography and mass spectrometry . The detection and analysis of these compounds are essential for understanding the behavior of MDI under different conditions and for ensuring safe handling and use in industrial applications.
Scientific Research Applications
Contact Allergy and Cross-Reactivity
Diphenylmethyl isocyanate, particularly in the form of diphenylmethane-4,4′-diisocyanate (4,4′-MDI), is noted for its role in inducing contact allergy. The dermal exposure to such isocyanates, including 4,4′-MDI, can lead to allergic reactions. Notably, concurrent reactions to 4,4′-MDI and its corresponding amine, diphenylmethane-4,4′-diamine (4,4′-MDA), as well as to dicyclohexylmethane-4,4′-diisocyanate (4,4′-DMDI), have been reported, suggesting a pattern of cross-reactivity among different isocyanates (Hamada et al., 2017).
Isocyanate Asthma Diagnosis
Diphenylmethyl isocyanate and its derivatives are recognized as a leading cause of occupational asthma. The challenge lies in the clinical diagnosis and differentiation of isocyanates as the cause of asthma, as the specific inhalation challenge, the gold-standard test, is limited in availability. Advances in understanding the pathogenesis of isocyanate asthma and improvements in immunoassays could potentially aid in more efficient diagnosis of asthma caused by these compounds (Wisnewski, 2007).
Safety And Hazards
Diphenylmethyl isocyanate is a combustible liquid and is toxic if swallowed . It causes skin irritation and serious eye irritation, and may cause an allergic skin reaction . It is fatal if inhaled and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
[isocyanato(phenyl)methyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO/c16-11-15-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWLKKFSDKDJGDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70401227 | |
Record name | Diphenylmethyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diphenylmethyl isocyanate | |
CAS RN |
3066-44-2 | |
Record name | Diphenylmethyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (isocyanatomethylene)dibenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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